Cas no 10356-76-0 (5-Fluoro-2'-deoxycytidine)

• Product Name: 5-Fluoro-2'-deoxycytidine
• CAS No: 10356-76-0
• MF: C₉H₁₂FN₃O₄
• MW: 245.207685470581
• MDL: MFCD00077348
• CID: 139852
• PubChem ID: 87560204
• Update Time: 2025-07-17

5-Fluoro-2'-deoxycytidine Chemical and Physical Properties

Names and Identifiers

• 5-Fluorodeoxycytidine
• 5-Fluoro-2'-deoxycytidine
• 2'-Deoxy-5-fluorocytidine
• 4-Amino-5-fluoro-1-((2R,4S,5R)-4-hydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl)pyrimidin-2(1H)-one
• Cytidine,2'-deoxy-5-fluoro-
• 4-Fluoro-3-nitrobenzoic Acid
• 5-Fluoro-2′-deoxycytidine
• 2′-deoxy-5-fluoro-Cytidine
• FCDR
• FdCyd
• NSC 48006
• Ro 5-1090
• 5-Fluoro-2-deoxycytidine
• Fluorodeoxycytidine
• Cytidine, 2'-deoxy-5-fluoro-
• KUA4693H5W
• 2'-Deoxy-5-fluorcytidine
• 5-Fluor-desoxycytidin [German]
• Cytidine, 2'-deoxy-5-fluoro-;Cytidine, 2'-deoxy-5-fluoro-
• 5-Fluor-desoxycytidin
• UNII-KUA4693H5W
• 5-Deoxy-5-fluorocytidine (5-DFCR)
• 4-amino-1-[2-fluoro-3,4-dihydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl]pyrimidin-2-one
• BP-58661
• BCP18422
• BDBM50311540
• s2477
• 4-amino-5-fluoro-1-[(2R,4S,5R)-4-hydroxy-5-(hydroxymethyl)oxolan-2-yl]pyrimidin-2-one
• MLS006010723
• AKOS016002166
• 4-amino-5-fluoro-1-[(2R,4S,5R)-4-hydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl]pyrimidin-2-one
• 5-Fluoro-2'-deoxycytidine, >=98% (HPLC), powder
• CS-0064397
• D3642
• 5-Fluoro 2'-deoxycytidine
• Q27282447
• CHEMBL1076257
• 2'-deoxy-5-fluoro-Cytidine
• NS00071555
• 3ipx
• ZB1480
• AS-74677
• 4-Amino-5-fluoro-1-(4-hydroxy-5-hydroxymethyl-tetrahydro-furan-2-yl)-1H-pyrimidin-2-one
• A800762
• NSC-48006
• RO-5-1090
• NCGC00346830-01
• B86
• SCHEMBL8345
• DTXSID2030437
• AC-32303
• MFCD00077348
• SMR004701686
• HY-116217
• 4-amino-5-fluoro-1-[(2R,4S,5R)-4-hydroxy-5-(hydroxymethyl)oxolan-2-yl]-1,2-dihydropyrimidin-2-one
• 2''-deoxy-5-fluorocytidine
• 10356-76-0
• DB12957
• AKOS015853117
• BRN 0619209
• 5-Fluoro-2 inverted exclamation marka-deoxycytidine
• NSC48006
• DTXCID0010437
• 4-amino-5-fluoro-1-((2R,4S,5R)-4-hydroxy-5-(hydroxymethyl)oxolan-2-yl)-1,2-dihydropyrimidin-2-one
• CHEBI:230016
• IDYKCXHJJGMAEV-RRKCRQDMSA-N
• BRD-K18157228-001-01-7
• 4-amino-5-luoro-1-[(2R,4S,5R)-4-hydroxy-5-(hydroxymethyl)oxolan-2-yl]pyrimidin-2-one

• MDL： MFCD00077348
• Inchi： 1S/C9H12FN3O4/c10-4-2-13(9(16)12-8(4)11)7-1-5(15)6(3-14)17-7/h2,5-7,14-15H,1,3H2,(H2,11,12,16)/t5-,6+,7+/m0/s1
• InChI Key： IDYKCXHJJGMAEV-RRKCRQDMSA-N
• SMILES： FC1C(N)=NC(N(C=1)[C@H]1C[C@@H]([C@@H](CO)O1)O)=O
• BRN： 0619209

Computed Properties

• Exact Mass: 245.08100
• Monoisotopic Mass: 245.08118403g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 398
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: -1.5
• Topological Polar Surface Area: 108

Experimental Properties

• Color/Form: Not available
• Density: 1.82
• Melting Point: 196°C(lit.)
• Boiling Point: 465 ºC
• Flash Point: 235 ºC
• Refractive Index: 70 ° (C=1, H2O)
• Solubility: DMSO: >20mg/mL
• PSA: 110.60000
• LogP: -0.81350
• Solubility: Not available

5-Fluoro-2'-deoxycytidine Security Information

• Hazard Statement： H302-H315-H319-H332-H335
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22
• RTECS：HA3850000
• Hazardous Material Identification：
• Storage Condition：room temp

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Pyrimidine nucleosides Pyrimidine 2'-deoxyribonucleosides

Additional information on 5-Fluoro-2'-deoxycytidine

Comprehensive Overview of 5-Fluoro-2'-deoxycytidine (CAS No. 10356-76-0): Properties, Applications, and Research Insights

5-Fluoro-2'-deoxycytidine (CAS No. 10356-76-0), a fluorinated nucleoside analog, has garnered significant attention in biomedical research due to its unique biochemical properties. This compound, often abbreviated as FdCyd, serves as a critical intermediate in the synthesis of antiviral and anticancer agents. Its molecular structure combines a 2'-deoxyribose sugar with a fluorine-substituted cytosine base, enabling targeted interactions with DNA and RNA polymerases. Researchers frequently explore its role in epigenetic modulation and nucleotide metabolism, aligning with current trends in precision medicine and oncology drug development.

The growing interest in 5-Fluoro-2'-deoxycytidine correlates with its potential applications in combination therapies and immuno-oncology. Recent studies highlight its synergy with DNA methyltransferase inhibitors, addressing common search queries like "nucleoside analogs in cancer treatment" or "fluoropyrimidines mechanism of action." Unlike conventional chemotherapeutics, FdCyd exhibits selective cytotoxicity toward rapidly dividing cells while minimizing off-target effects—a feature highly relevant to discussions on targeted cancer therapies and personalized medicine.

From a biochemical perspective, CAS 10356-76-0 undergoes intracellular phosphorylation to form active metabolites that interfere with DNA synthesis and repair mechanisms. This property makes it a subject of investigations into drug resistance and biomarker discovery, topics frequently searched in academic databases. Analytical techniques such as HPLC purification and mass spectrometry are essential for characterizing this compound, reflecting laboratory professionals' interest in "nucleoside analysis methods."

In pharmaceutical development, the stability of 5-Fluoro-2'-deoxycytidine under various pH conditions and its formulation compatibility remain active research areas. Industry reports suggest increasing patent filings related to its derivatives, responding to market demands for novel antiviral compounds and nucleoside prodrugs. The compound's structure-activity relationship (SAR) continues to inspire computational chemistry studies, particularly in molecular docking simulations against viral polymerases.

Environmental and safety profiles of CAS 10356-76-0 adhere to standard laboratory handling protocols, with research focusing on its biodegradation pathways—a concern raised in sustainability-focused queries. As genomic medicine advances, the compound's role in next-generation sequencing workflows and therapeutic oligonucleotides synthesis positions it at the intersection of biotechnology and pharmacology.

Emerging applications in RNA-based therapeutics have further expanded the relevance of 5-Fluoro-2'-deoxycytidine, particularly in mRNA vaccine development—a trending topic since 2020. Its modified nucleoside properties address search terms like "improving mRNA stability" and "nucleoside modifications in vaccines," demonstrating how fundamental chemistry contributes to cutting-edge medical innovations.

The global research community continues to investigate 10356-76-0 through clinical trials evaluating its efficacy against various malignancies. These studies often appear in searches for "phase II nucleoside trials" or "fluorocytidine pharmacokinetics." With its multifaceted applications and ongoing discoveries, 5-Fluoro-2'-deoxycytidine exemplifies how specialized biochemical compounds drive progress across multiple scientific disciplines.